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Compound of Interest |

3-
Compound Name: (Hydroxymethylphosphinyl)propion
ic acid

Cat. No.: B138133

\ J

This technical guide provides a detailed overview of the molecular weight and chemical formula
for compounds potentially referred to as "3-HMPA." Due to the ambiguity of the abbreviation,
this document addresses two distinct chemical entities: (3S,4R)-4-(4-Fluorophenyl)-3-
hydroxymethyl-1-methylpiperidine, a complex piperidine derivative, and
Hexamethylphosphoramide (HMPA), a common polar aprotic solvent. This guide is intended for
researchers, scientists, and professionals in drug development who require precise chemical
information.

Data Presentation

The fundamental molecular properties of these two compounds are summarized in the table
below for straightforward comparison.
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Abbreviation/Syno Molecular Weight (
Compound Name Molecular Formula

nym g/mol )
(3S,4R)-4-(4-
Fluorophenyl)-3- )

3-HMPA (potential) C13H18FNO 223.29
hydroxymethyl-1-
methylpiperidine
Hexamethylphosphora

id HMPA C6H18N30P 179.20

mide

Visualizing Molecular Information

To further elucidate the core data for each compound, the following diagrams illustrate the

relationships between their names, formulas, and molecular weights.

Compound Name:

(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine

(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine

N Molecular Weight:
as 223.29 g/mol

has
Molecular Formula:

C13H18FNO

Click to download full resolution via product page

Molecular properties of (3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine.
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Hexamethylphosphoramide (HMPA)

Molecular Weight:
has 179.20 g/mol
Compound Name: has Molecular Formula:
Hexamethylphosphoramide _ _ C6H18N30P
is abbreviated as

Abbreviation:

HMPA

Click to download full resolution via product page
Molecular properties of Hexamethylphosphoramide (HMPA).

Detailed Compound Information

(3S,4R)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine is a chemical compound with
the molecular formula C13H18FNO and a molecular weight of approximately 223.29 g/mol .[1]
[2][3][4][5] Its structure consists of a methylpiperidine ring with a hydroxymethyl group and a
fluorophenyl group attached.

Hexamethylphosphoramide (HMPA) is a phosphoramide with the chemical formula
C6H18N3OP.[6][7][8][9][10] It has a molecular weight of 179.20 g/mol .[6][7][8][2][10] HMPA is a
colorless liquid that is used as a polar aprotic solvent in organic synthesis.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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